![molecular formula C13H13N3O B7538284 6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide](/img/structure/B7538284.png)
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide, also known as MPYC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPYC is a pyridine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide exerts its effects through various mechanisms, including the inhibition of enzymes such as tyrosine kinases and the modulation of neurotransmitter systems such as the dopamine system. This compound has also been shown to interact with various receptors, including the NMDA receptor and the sigma-1 receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of cancer cell growth, and the induction of apoptosis. This compound has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide in lab experiments is its ability to modulate various systems, making it a versatile compound for studying various biological processes. However, one limitation is that this compound can be difficult to synthesize and purify, which can limit its availability for research.
Future Directions
There are several future directions for research on 6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide, including the development of new drugs based on its structure, the exploration of its potential as a treatment for Parkinson's disease and other neurological disorders, and the study of its effects on other biological processes such as inflammation and oxidative stress. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide can be synthesized using various methods, including the reaction of 6-methyl-2-pyridinecarboxylic acid with pyridine-3-methanol in the presence of coupling agents such as EDC and DMAP. The resulting compound can then be purified using column chromatography or recrystallization.
Scientific Research Applications
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide has been widely used in scientific research for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been studied for its effects on the dopamine system and its potential as a treatment for Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, this compound has been used as a lead compound for the development of new drugs.
properties
IUPAC Name |
6-methyl-N-(pyridin-3-ylmethyl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-10-4-2-6-12(16-10)13(17)15-9-11-5-3-7-14-8-11/h2-8H,9H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXVRYLFPIJBQHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)NCC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.